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Compound of Interest

Compound Name: Hexadecyl isocyanate

Cat. No.: B154356

Hexadecyl Isocyanate: A Technical Guide to
Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information, handling protocols, and
emergency procedures for hexadecyl isocyanate (CAS No: 1943-84-6). Due to its reactive
isocyanate group, this compound presents significant health hazards, including acute toxicity
and respiratory sensitization, necessitating strict adherence to safety protocols. This document
Is intended to serve as an essential resource for professionals working with this chemical in a
laboratory or research setting.

Chemical Identification and Properties

Hexadecyl isocyanate is a long-chain aliphatic isocyanate.[1] It is typically a colorless to pale
yellow liquid.[1] Its physical and chemical properties are summarized below.
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Property Value Reference
CAS Number 1943-84-6 [2][3]14]
Molecular Formula C17H33NO [11[2][5]
Molecular Weight 267.45 g/mol [2][41[5]
Appearance Colorless to pale yellow liquid [1]

Boiling Point 186-188 °C @ 14 mmHg [2][4][6]
Density 0.861 g/mL at 25 °C [2][41[6]
Flash Point 113 °C (235.4 °F) - closed cup [4]
Refractive Index n20/D 1.448 [2][4]
Storage Temperature 0-6 °C [2]

Hazard Identification and GHS Classification

Hexadecyl isocyanate is classified as a hazardous substance. The signal word for this
chemical is "Danger".[4] Exposure can cause irritation to the skin, eyes, and respiratory
system.[1] Isocyanates as a class are known to be potent sensitizers.[7]
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Hazard Class GHS Code Description Reference
Acute Toxicity, Oral H302 Harmful if swallowed [4]
o Harmful in contact
Acute Toxicity, Dermal ~ H312 ] ] [4]

with skin
Acute Toxicity, .
) H332 Harmful if inhaled [4]
Inhalation
Skin Irritation H315 Causes skin irritation [4]
) o Causes serious eye
Serious Eye Irritation H319 o [4]
irritation
May cause allergy or
Respirator asthma symptoms or
Py H334 TP
Sensitization breathing difficulties if
inhaled
) S May cause an allergic
Skin Sensitization H317 _ , [4]
skin reaction
Specific Target Organ _
o ) May cause respiratory
Toxicity (Single H335 [4]

Exposure)

irritation

Experimental and Handling Protocols

Strict adherence to handling protocols is mandatory to minimize exposure risk. The following

procedures are based on established safety guidelines for hazardous isocyanates.

e Primary Containment: All work involving hexadecyl isocyanate must be conducted within a

certified chemical fume hood to control vapor and aerosol exposure.

o Ventilation: Ensure the fume hood has a sufficient face velocity and the area is well-

ventilated.[8][9] Isolate the work area from unprotected personnel.[9]

o Emergency Equipment: An eyewash station and an emergency shower must be readily

accessible and tested regularly.[10]
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A comprehensive PPE regimen is required for all personnel handling this substance.

o Eye and Face Protection: Wear chemical safety goggles and a full-face shield when handling
the liquid.[4][11]

e Skin Protection:

o Gloves: Wear chemically resistant gloves, such as nitrile or butyl rubber.[11][12] Double-
gloving is recommended. Inspect gloves for tears or holes before and during use.

o Lab Coat/Coveralls: A chemically resistant lab coat or disposable coveralls must be worn

to protect street clothes and skin.[12][13]
o Respiratory Protection:

o For any procedure that could generate aerosols or vapors, a NIOSH-approved respirator

is required.

o A supplied-air respirator is the most protective option for isocyanates.[10][12] If using an
air-purifying respirator, it must be equipped with an organic vapor cartridge, often in
combination with a particulate filter (e.g., ABEK/P3).[4][10]

o Aformal respirator fit test and user training are mandatory.[10]

1. Preparation Phase 2. Workspace Setup 3. Chemical Handling 4. Post-Procedure
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Risk Assessment (Eyewash, Shower) ™ is Operational (Gloves, Goggles, Respirator) f insi tightly seal in sealed container RERERHAEET
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Workflow for the safe handling of hexadecyl isocyanate.

e Location: Store in a cool, dry, and well-ventilated area designated for toxic chemicals.[8][14]
The recommended storage temperature is between 0-6 °C.[2]
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o Container: Keep the container tightly closed to prevent reaction with moisture, which can
produce carbon dioxide gas and lead to container pressurization.[7][8]

» Incompatibilities: Segregate from incompatible materials such as water, alcohols, amines,
strong bases, and strong oxidizers.[14]

Emergency and First Aid Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.
 Inhalation: Immediately move the affected person to fresh air and keep them at rest in a

position comfortable for breathing.[8] If respiratory symptoms (wheezing, coughing,
shortness of breath) occur, call a poison center or doctor immediately.[7]

o Skin Contact: Remove contaminated clothing immediately. Wash the affected skin area with
plenty of soap and water for at least 15 minutes.[8] Seek medical attention if skin irritation or
a rash develops.

e Eye Contact: Immediately flush eyes with plenty of lukewarm water for at least 15 minutes,
removing contact lenses if present and easy to do.[14] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Immediately call a poison
center or doctor for treatment advice.[8][15]

e Evacuate: Evacuate all non-essential personnel from the spill area.
e Ventilate: Increase ventilation in the area, ensuring vapors are exhausted safely.

o Contain: Wearing full PPE, contain the spill using an inert absorbent material (e.qg.,
vermiculite, sand, or earth). Do not use combustible materials like sawdust.

o Neutralize & Collect: Scoop the absorbed material into an open-top container.[14] Do not
seal the container immediately, as the reaction with moisture can build pressure.[7][14] Store
the container in a well-ventilated area or fume hood pending proper disposal.

o Decontaminate: Clean the spill area thoroughly with a suitable decontamination solution as
recommended by the manufacturer, followed by soap and water.
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Identify Exposure Route
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Decision-making process for emergency response to exposure.

Toxicological Information and Health Effects

The primary health risks associated with hexadecyl isocyanate are acute toxicity upon
exposure and the potential for sensitization.

e Acute Effects: Exposure can cause immediate irritation to the respiratory tract, skin, and
eyes.[1] High concentrations can lead to more severe effects.
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e Sensitization: This is the most significant long-term hazard.

o Respiratory Sensitization: Initial exposure may cause irritation. Subsequent exposures,
even at extremely low concentrations, can trigger a severe, asthma-like allergic reaction in

sensitized individuals.[7]

o Dermal Sensitization: Repeated skin contact can lead to allergic contact dermatitis.[7]

Once an individual is sensitized to an isocyanate, any future exposure can be life-threatening,
and that individual must be permanently removed from any work involving isocyanates.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Hexadecyl isocyanate safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154356#hexadecyl-isocyanate-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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